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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-cyanopropanoate, a key
building block in organic synthesis. This document details its chemical and physical properties,
safety and handling protocols, and a representative experimental procedure for its synthesis.

Core Properties and Identification

Ethyl 2-cyanopropanoate, also known as ethyl a-cyanopropionate, is a versatile reagent in
the synthesis of a variety of organic compounds.[1] Its chemical identity and core physical
properties are summarized below.

Table 1: Chemical Identification of Ethyl 2-cyanopropanoate
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Identifier Value

CAS Number 1572-99-2[1][2][3][4]

Molecular Formula CeHsNO2[2][4]

Molecular Weight 127.14 g/mol [2][4]

IUPAC Name Ethyl 2-cyanopropanoate[2]

Synonyms Ethyl 2-cyanopropionate, 2-Cyanopropionic acid
ethyl ester[1]

InChl Key MIHRVXY XORIINI-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties of Ethyl 2-cyanopropanoate

Property Value
Appearance Colorless to light yellow liquid[3]
Boiling Point 193 °C[5]
Density 1.01 g/cm3[5]
Melting Point Not available
Less soluble in water; soluble in organic
Solubility solvents such as acetone, methyl ethyl ketone,

nitromethane, and methylene chloride.[6]

Refractive Index

1.41[5]

Safety and Handling

Ethyl 2-cyanopropanoate is classified as a hazardous substance and requires careful

handling in a laboratory setting.[2][5] Adherence to appropriate safety protocols is essential to

minimize risk.

Table 3: GHS Hazard Information for Ethyl 2-cyanopropanoate
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Signal Word Danger[2][5]

Pictograms

H301: Toxic if swallowed[2][5] H315: Causes
Hazard Statements skin irritation[2][5] H319: Causes serious eye
irritation[2][5]

P264, P270, P280, P301+P310, P302+P352,
Precautionary Statements P305+P351+P338, P332+P313, P337+P313,
P362, P405, P501

Experimental Protocol: Synthesis of Ethyl 2-
cyanopropanoate

The following is a representative experimental protocol for the synthesis of Ethyl 2-
cyanopropanoate from ethyl cyanoacetate and iodomethane.

Materials:

Ethyl cyanoacetate

e lodomethane

e Sodium hydride (60% dispersion in mineral oil)
e Anhydrous Tetrahydrofuran (THF)

o Diethyl ether

o Water

e Brine

e Sodium sulfate

 Silica gel
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o Ethyl acetate
e Hexane
Procedure:

e Suspend sodium hydride (0.33 equivalents) in anhydrous THF in a round-bottom flask under
a nitrogen atmosphere and cool to 0 °C.

o Slowly add a solution of ethyl cyanoacetate (1.0 equivalent) in anhydrous THF to the stirred
suspension.

e Stir the mixture at 0 °C for 15 minutes.

e Add iodomethane (0.33 equivalents) to the reaction mixture and allow it to stir for 3 hours.
e Quench the reaction by adding water.

o Extract the aqueous layer with diethyl ether.

e Wash the combined organic layers with brine.

» Dry the organic layer over sodium sulfate and filter.

* Remove the solvent under reduced pressure.

» Purify the crude product by silica gel column chromatography using a mixture of ethyl
acetate and hexane as the eluent to yield pure Ethyl 2-cyanopropanoate as a colorless
liquid.

Visualizations

The following diagrams illustrate key aspects of Ethyl 2-cyanopropanoate.
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Caption: Synthesis workflow for Ethyl 2-cyanopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031390#ethyl-2-cyanopropanoate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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